Cas no 67964-87-8 (N-[2-(5-hydroxy-1h-indol-3-yl)ethyl]octadecanamide)

• Product Name: N-[2-(5-hydroxy-1h-indol-3-yl)ethyl]octadecanamide
• CAS No: 67964-87-8
• MF: C₂₈H₄₆N₂O₂
• MW: 442.677048206329
• CID: 1722769
• PubChem ID: 594460
• Update Time: 2025-08-05

N-[2-(5-hydroxy-1h-indol-3-yl)ethyl]octadecanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide
• 5-Hydroxy-N-stearoyltryptamine
• Stearoyl Serotonin
• AC1LC50T
• SureCN3813969
• CTK1J2720
• MolPort-009-019-631
• Octadecanamide, N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-
• HY-121465
• n-(2-(5-hydroxy-1h-indol-3-yl)ethyl)stearamide
• DTXSID50344108
• N-stearoylserotonin
• N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]stearamide
• N-octadecanoylserotonin
• CS-0082142
• N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]octadecanamide #
• N-octadecanoyl-serotonin
• SCHEMBL3813969
• FKWHKBXVLNKTGT-UHFFFAOYSA-N
• 67964-87-8
• N-[2-(5-Hydroxy-1H-indol-3-yl)ethyl]-octadecanamide
• stearoyl-serotonin
• SA-5HT
• CHEBI:134065
• N-[2-(5-hydroxy-1h-indol-3-yl)ethyl]octadecanamide

• Inchi： 1S/C28H46N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(32)29-21-20-24-23-30-27-19-18-25(31)22-26(24)27/h18-19,22-23,30-31H,2-17,20-21H2,1H3,(H,29,32)
• InChI Key： FKWHKBXVLNKTGT-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(NCCC1C2C(=CC=C(C=2)O)NC=1)=O

Computed Properties

• Exact Mass: 442.35592871g/mol
• Monoisotopic Mass: 442.35592871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 20
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins

Additional information on N-[2-(5-hydroxy-1h-indol-3-yl)ethyl]octadecanamide

N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide: A Comprehensive Overview

N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide (CAS No. 67964-87-8) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as tryptamine octadecanamide, is a derivative of tryptamine, a well-known monoamine alkaloid found in various plants and animals. The structure of this compound combines the bioactive properties of tryptamine with a long-chain fatty acid, making it a subject of interest for its potential therapeutic applications and biological activities.

The chemical structure of N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide consists of an indole ring with a hydroxyl group at the 5-position, attached to an ethylamine side chain. This side chain is further linked to an octadecanoyl (stearoyl) group, resulting in a lipophilic molecule. The presence of the hydroxyl group and the long fatty acid chain contributes to the compound's unique physicochemical properties and biological activities.

Recent studies have explored the potential therapeutic applications of N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide may have potential as an anti-inflammatory agent for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide has also been investigated for its neuroprotective properties. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the activation of antioxidant pathways and the modulation of mitochondrial function.

The lipophilic nature of N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide also makes it an interesting candidate for drug delivery systems. Its ability to cross cell membranes efficiently could enhance the bioavailability and efficacy of other therapeutic agents when used in combination. This property has been explored in preclinical studies, where the compound was used as a carrier for targeted drug delivery to specific tissues or cells.

Despite its promising potential, further research is needed to fully understand the pharmacokinetics, safety, and long-term effects of N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into the therapeutic potential of this compound and its suitability for various medical applications.

In conclusion, N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]octadecanamide (CAS No. 67964-87-8) is a multifaceted compound with a range of potential applications in medicine and biotechnology. Its unique chemical structure and biological activities make it an exciting area of research for scientists and clinicians alike. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, further expanding our understanding of this intriguing molecule.